Cas no 874139-39-6 (N-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl-3-methylbenzamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl-3-methylbenzamide
• CAS No: 874139-39-6
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5422325
• Update Time: 2025-10-31

N-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methylbenzamide
• Benzamide, N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-
• N-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl-3-methylbenzamide

• Inchi： 1S/C18H17N3O4/c1-11-5-4-6-13(9-11)18(22)19-17-16(20-25-21-17)12-7-8-14(23-2)15(10-12)24-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： UCBVGLVFCREWNM-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=C(OC)C(OC)=C2)=NON=1)(=O)C1=CC=CC(C)=C1

Additional information on N-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl-3-methylbenzamide

N-4-(3,4-Dimethoxyphenyl)-1,2,5-Oxadiazol-3-yl-3-Methylbenzamide: A Comprehensive Overview

N-4-(3,4-Dimethoxyphenyl)-1,2,5-Oxadiazol-3-yl-3-Methylbenzamide, also identified by its CAS number CAS No: 874139-39-6, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with a 1,2,5-oxadiazole ring and a dimethoxyphenyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various fields such as drug discovery and materials science.

The synthesis of N-4-(3,4-Dimethoxyphenyl)-1,2,5-Oxadiazol-3-yl-substituted benzamides has been explored in recent studies to investigate their biological activities. Researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that it could be a potential candidate for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In terms of structural analysis, the compound's core consists of a benzene ring substituted with a methyl group at the 3-position and an oxadiazole ring at the 4-position. The oxadiazole ring is further substituted with a dimethoxyphenyl group at the 1-position. This arrangement creates a molecule with significant steric and electronic diversity, which is crucial for its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule can bind effectively to various protein targets associated with inflammation and oxidative stress. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

Furthermore, the dimethoxyphenyl group in the molecule contributes to its lipophilicity and bioavailability. This feature is particularly important for drug design as it enhances the molecule's ability to cross cellular membranes and reach its target sites within the body.

Beyond its biological applications, this compound has also been studied for its potential use in materials science. Its rigid structure and aromaticity make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have explored its properties as a building block for constructing advanced materials with tailored electronic characteristics.

In conclusion, N-4-(3,4-Dimethoxyphenyl)-1,2,5-Oxadiazol-3-yl-substituted benzamides represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in both academic and industrial settings.